N-(3,4-dichlorophenyl)-3-(trifluoromethyl)benzenesulfonamide

• Molecular Formula: C13H8Cl2F3NO2S
• Molecular Weight: 370.2 g/mol
• IUPAC Name: N-(3,4-dichlorophenyl)-3-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C13H8Cl2F3NO2S/c14-11-5-4-9(7-12(11)15)19-22(20,21)10-3-1-2-8(6-10)13(16,17)18/h1-7,19H
• InChI Key: GUCZJPGELCXMPA-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)S(=O)(=O)NC2=CC(=C(C=C2)Cl)Cl)C(F)(F)F

Description

N-(3,4-dichlorophenyl)-3-(trifluoromethyl)benzenesulfonamide, commonly known as DCTB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DCTB is a sulfonamide-based compound that has been synthesized using a variety of methods, including the reaction of 3,4-dichloroaniline with trifluoromethylbenzenesulfonyl chloride.

Mechanism of Action

The mechanism of action of DCTB is not fully understood, but it is believed to involve the binding of the compound to proteins and nucleic acids. DCTB has been shown to bind to a variety of proteins, including bovine serum albumin and human serum albumin, as well as to DNA and RNA.
Biochemical and Physiological Effects
DCTB has been shown to have a variety of biochemical and physiological effects. In addition to its fluorescent properties, DCTB has been shown to have antimicrobial activity against a variety of bacterial species. DCTB has also been shown to inhibit the activity of several enzymes, including carbonic anhydrase and acetylcholinesterase.

Advantages and Limitations for Lab Experiments

One of the main advantages of DCTB is its high sensitivity and selectivity for proteins and nucleic acids. DCTB is also relatively easy to synthesize and purify, making it a cost-effective option for many researchers. However, DCTB has some limitations for lab experiments, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are many potential future directions for DCTB research. One area of interest is the development of new fluorescent probes based on DCTB, with improved sensitivity and selectivity for specific proteins and nucleic acids. Another area of interest is the development of new antimicrobial agents based on DCTB, with improved activity against antibiotic-resistant bacterial strains. Additionally, further research is needed to fully understand the mechanism of action of DCTB and its potential applications in a variety of scientific fields.
Conclusion
In conclusion, N-(3,4-dichlorophenyl)-3-(trifluoromethyl)benzenesulfonamide, or DCTB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DCTB is a sulfonamide-based compound that can be synthesized using a variety of methods and has been shown to have a variety of biochemical and physiological effects. DCTB has many potential applications in scientific research, including as a fluorescent probe for the detection of proteins and nucleic acids, as well as a potential antimicrobial agent. Future research will likely focus on the development of new fluorescent probes and antimicrobial agents based on DCTB, as well as further understanding of its mechanism of action and potential applications in a variety of scientific fields.

Synthesis Methods

DCTB can be synthesized using a variety of methods, including the reaction of 3,4-dichloroaniline with trifluoromethylbenzenesulfonyl chloride. The reaction is typically carried out in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The resulting product is a white crystalline solid that is typically purified using recrystallization or column chromatography.

Scientific Research Applications

DCTB has been extensively studied for its potential applications in scientific research. One of the most common uses of DCTB is as a fluorescent probe for the detection of proteins and nucleic acids. DCTB binds to proteins and nucleic acids, causing a shift in its fluorescence emission spectrum, which can be used to detect the presence of these molecules in biological samples.